Cas no 1785225-50-4 (2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}propan-1-one)

• Product Name: 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}propan-1-one
• CAS No: 1785225-50-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6313084
• PubChem ID: 84771473
• Update Time: 2025-10-23

2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}propan-1-one
• EN300-1732179
• 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one
• 1785225-50-4

• Inchi： 1S/C9H10N4O/c1-6(10)9(14)7-4-11-8-2-3-12-13(8)5-7/h2-6H,10H2,1H3
• InChI Key： MAOQIAIOSFOZDJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2=CC=NN2C=1)C(C)N

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-amino-1-{pyrazolo1,5-apyrimidin-6-yl}propan-1-one

Comprehensive Overview of 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one (CAS No. 1785225-50-4): Properties, Applications, and Research Insights

The compound 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one (CAS No. 1785225-50-4) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and biochemical research. This heterocyclic compound, featuring a pyrazolo[1,5-a]pyrimidine core, is a subject of growing interest among researchers exploring novel drug candidates and bioactive molecules. Its amino-propanone side chain further enhances its versatility, making it a valuable building block in synthetic chemistry.

In the context of current scientific trends, 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one aligns with the rising demand for small-molecule modulators targeting protein-protein interactions. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy as it mimics purine bases, enabling potential interactions with biological targets such as kinases and GPCRs. Researchers are actively investigating its structure-activity relationships (SAR) to optimize its pharmacological properties, a topic frequently searched in academic databases and AI-driven literature analysis tools.

From a synthetic chemistry perspective, the CAS No. 1785225-50-4 compound offers intriguing possibilities for medicinal chemistry optimization. Its propan-1-one moiety allows for further derivatization, a feature highly valued in fragment-based drug discovery (FBDD). Recent publications highlight its utility in creating kinase inhibitor libraries, addressing a hot topic in oncology research. This aligns with frequent search queries like "pyrazolo[1,5-a]pyrimidine derivatives in cancer therapy" and "heterocyclic compounds as kinase inhibitors."

The physicochemical properties of 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one contribute to its growing popularity in drug discovery. With moderate lipophilicity (predicted LogP ~1.5-2.0) and the presence of both hydrogen bond donors and acceptors, this compound exhibits favorable drug-like characteristics according to Lipinski's rule of five. These attributes make it particularly relevant to current discussions about bioavailability optimization, a trending topic in pharmaceutical forums and AI-assisted molecular design platforms.

Analytical characterization of CAS No. 1785225-50-4 reveals distinct spectral features that facilitate its identification in complex mixtures. The pyrazolo[1,5-a]pyrimidine ring system produces characteristic NMR signals (typically δ 8.5-9.0 ppm for H-2 in DMSO-d6), while the amino-propanone moiety shows diagnostic IR stretches at ~1650 cm-1 (C=O) and ~3350 cm-1 (N-H). These analytical signatures are frequently discussed in spectroscopy-focused search queries and AI-powered compound identification tools.

In the realm of computational chemistry, 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one serves as an interesting case study for molecular docking simulations. The compound's balanced polarity and conformational flexibility make it suitable for investigating protein-ligand interactions, a subject of numerous recent publications and a popular search term in computational drug discovery communities. Researchers are particularly interested in its potential binding modes with ATP-binding pockets, reflecting current interests in allosteric modulator development.

The stability profile of CAS No. 1785225-50-4 under various conditions is another area of practical importance. Preliminary studies suggest that the compound remains stable in neutral aqueous solutions at room temperature but may undergo gradual degradation under strongly acidic or basic conditions. This information addresses common search queries about compound storage conditions and handling protocols in research laboratories, topics frequently explored in chemical database forums and AI-assisted laboratory assistants.

Looking forward, 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one represents a promising scaffold for further exploration in multiple therapeutic areas. Its structural features align with current trends in fragment-based lead discovery and privileged structure utilization, concepts that dominate contemporary medicinal chemistry literature and AI-driven drug design discussions. The compound's potential applications in neurological disorders and metabolic diseases are particularly noteworthy, reflecting growing public interest in these health areas.

From a commercial perspective, the availability of CAS No. 1785225-50-4 through specialty chemical suppliers has facilitated its adoption in diverse research programs. The compound's structure-activity relationship potential and lead-like properties make it a valuable addition to corporate screening collections, addressing frequent queries about "novel screening compounds" and "diverse chemical libraries" in pharmaceutical industry searches and AI-based supplier recommendation systems.

In conclusion, 2-amino-1-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-one (CAS No. 1785225-50-4) embodies the intersection of innovative chemical design and practical pharmaceutical applications. Its unique combination of a pyrazolo[1,5-a]pyrimidine core with an amino-propanone side chain positions it as a compound of significant interest in contemporary drug discovery efforts. As research continues to uncover its full potential, this molecule is likely to remain a subject of active investigation and discussion in scientific circles and AI-powered research platforms alike.